

Tesevatinib Tosylate: A Comprehensive Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025



For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of **Tesevatinib tosylate**, a multi-targeted tyrosine kinase inhibitor. This document outlines its core molecular properties, known signaling pathways, and relevant experimental data to support further research and development.

Core Molecular and Physical Properties

Tesevatinib tosylate is the tosylate salt of Tesevatinib. The addition of the tosylate group improves the solubility and stability of the parent compound, Tesevatinib.

Below is a summary of the key quantitative data for Tesevatinib and its tosylate salt.


Property	Tesevatinib	Tesevatinib Tosylate
Molecular Formula	C24H25Cl2FN4O2[1][2]	C24H25Cl2FN4O2 · C7H8O3S[3] or C31H33Cl2FN4O5S[4]
Molar Mass	491.39 g·mol-1[1][2]	663.59 g·mol-1[3]
Exact Mass	662.1533[3]	

Signaling Pathways and Mechanism of Action



Tesevatinib is a potent inhibitor of several receptor tyrosine kinases (RTKs) that are crucial in cancer cell proliferation and tumor angiogenesis.[2] Its primary targets include the Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), and Ephrin type-B receptor 4 (EphB4).[2] It also demonstrates inhibitory activity against HER2 and Src.[5]

The diagram below illustrates the primary signaling pathways inhibited by Tesevatinib.



Click to download full resolution via product page

Caption: Inhibition of key receptor tyrosine kinases by Tesevatinib.

Experimental Protocols


Detailed experimental methodologies are critical for reproducing and building upon existing research. While specific, detailed protocols are often proprietary or published within specific



research papers, the general workflow for assessing the inhibitory activity of a compound like **Tesevatinib tosylate** can be outlined.

General Workflow for Kinase Inhibition Assay:

The following diagram outlines a typical workflow for an in vitro kinase inhibition assay, a common experiment to determine the potency of a drug like Tesevatinib.



Click to download full resolution via product page



Caption: A generalized workflow for an in vitro kinase inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. GSRS [gsrs.ncats.nih.gov]
- 2. Tesevatinib Wikipedia [en.wikipedia.org]
- 3. KEGG DRUG: Tesevatinib tosylate [kegg.jp]
- 4. Tesevatinib tosylate | C31H33Cl2FN4O5S | CID 71301378 PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. medchemexpress.com [medchemexpress.com]
- To cite this document: BenchChem. [Tesevatinib Tosylate: A Comprehensive Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b3026508#tesevatinib-tosylate-molecular-formula-and-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote







BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com